Cas no 90-87-9 ((1,1-Dimethoxypropan-2-yl)benzene)

(1,1-Dimethoxypropan-2-yl)benzene structure

90-87-9 structure

Product Name:(1,1-Dimethoxypropan-2-yl)benzene

CAS No:90-87-9

MF:C₁₁H₁₆O₂

MW:180.243543624878

CID:81759

Update Time:2023-11-06

(1,1-Dimethoxypropan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

- (1,1-Dimethoxypropan-2-yl)benzene
- 2-phenylpropionaldehyde-dimethyl acetal
- 1,1-dimethoxy-2-phenylpropane
- 2-phenyloropionaldehyde dimethyl acetal
- 2-phenylpropionaldehyde dimethyl acetal
- HYDRATROPIC ALDEHYDE DIMETHYLACETAL, FCC GRADE
- 1,1-difluoroethyl phenyl ether
- 1,2-dimethoxy-2-phenyl propane
- 2-phenylpropanal dimethyl acetal
- Hydratropic aldehyde dimethyl acetall
- NSC 46115
- alpha-Methylphenacetaldehyde dimethyl acetal
- 2-Phenylpropanal dimethylacetal
- (2,2-Dimethoxy-1-methylethyl)benzene (ACI)
- Hydratropaldehyde, dimethyl acetal (6CI, 7CI, 8CI)
- Hydratropic aldehyde dimethyl acetal
- Hydrotropaldehyde dimethyl acetal
- α-Methylphenacetaldehyde dimethyl acetal
- Inchi： 1S/C11H16O2/c1-9(11(12-2)13-3)10-7-5-4-6-8-10/h4-9,11H,1-3H3
- InChI Key： UFOUDYPOSJJEDJ-UHFFFAOYSA-N
- SMILES： O(C(C(C)C1C=CC=CC=1)OC)C

Computed Properties

Exact Mass: 180.11500
Monoisotopic Mass: 180.11503
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.4

Experimental Properties

Density: 0.971±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 226.4±0.0 ºC (760 Torr),
Flash Point: 92.2±0.0 ºC,
Refractive Index: n20/D 1.493(lit.)
Solubility: Slightly soluble (4 g/l) (25 º C),
PSA: 18.46000
LogP: 2.40900
FEMA: 2888 | 2-PHENYLPROPIONALDEHYDE DIMETHYL ACETAL

(1,1-Dimethoxypropan-2-yl)benzene Security Information

WGK Germany：2
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
RTECS：MU6480000
Hazardous Material Identification：

(1,1-Dimethoxypropan-2-yl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA02783-SAmPLE	(1,1-Dimethoxypropan-2-yl)benzene	90-87-9	≥97%	sample	¥538.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA02783-1kg	(1,1-Dimethoxypropan-2-yl)benzene	90-87-9	≥97%	1kg	¥4188.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA02783-100g	(1,1-Dimethoxypropan-2-yl)benzene	90-87-9	≥97%	100g	¥818.0	2024-07-19
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	W288802-SAMPLE	(1,1-Dimethoxypropan-2-yl)benzene	90-87-9	≥97%, FCC		587.6	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	W288802-100G	(1,1-Dimethoxypropan-2-yl)benzene	90-87-9	≥97%, FCC	100G	1118.55	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	W288802-1KG	(1,1-Dimethoxypropan-2-yl)benzene	90-87-9	≥97%, FCC	1KG	5707.3	2021-05-17
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(1,1-Dimethoxypropan-2-yl)benzene Production Method

Production Method 1

93-53-8

90-87-9

Reaction Conditions

1.1 Solvents: Carbon tetrachloride

Reference

: Process and zeolite catalysts for the regioselective acetalization and transacetalization of aldehydes in the manufacture of acetals

, Spain, , ,

Production Method 2

637-50-3

90-87-9

Reaction Conditions

1.1 Catalysts: Ammonium iodide ; 1 min, rt
1.2 Reagents: Potassium peroxymonosulfate sulfate (2KHSO5.KHSO4.K2SO4) ; 30 °C; 4.85 h, 30 °C

Reference

: Hypoiodous acid-catalyzed regioselective geminal addition of methanol to vinylarenes: synthesis of anti-Markovnikov methyl acetals

Peraka, Swamy; Mameda, Naresh; Marri, Mahender Reddy; Kodumuri, Srujana; Chevella, Durgaiah; et al, RSC Advances, 2015, 5(90), 73732-73736

Production Method 3

90-87-9

Reaction Conditions

1.1 Reagents: Ozone Solvents: Methanol , Dichloromethane ; 10 min, -78 °C
1.2 Reagents: Dimethyl sulfide ; -78 °C
1.3 Reagents: Sulfuric acid magnesium salt (1:1) Catalysts: p-Toluenesulfonic acid ; -78 °C; -78 °C → rt; overnight, rt

Reference

: Two-way homologation of aliphatic aldehydes: Both one-carbon shortening and lengthening via the same intermediate

Yoo, Jae Won; Seo, Youngran; Park, Jong Beom; Kim, Young Gyu, Tetrahedron, 2020, 76(6),

Production Method 4

93-53-8

90-87-9

Reaction Conditions

1.1 Catalysts: [4-[1-(4-Carboxyphenyl)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]benzoato(2-)-κO… Solvents: Carbon tetrachloride ; 24 h, 60 - 70 °C

Reference

: An Indium Layered MOF as Recyclable Lewis Acid Catalyst

Gandara, F.; Gomez-Lor, B.; Gutierrez-Puebla, E.; Iglesias, M.; Monge, M. A.; et al, Chemistry of Materials, 2008, 20(1), 72-76

Production Method 5

637-50-3

90-87-9

Reaction Conditions

Reference

: Product class 6: acyclic and semicyclic O/O acetals

von Angerer, S.; Warriner, S. L., Science of Synthesis, 2007, 29, 303-406

Production Method 6

90-87-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Dicarbonylrhodium acetylacetonate , 1-Butyl-3-methylimidazolium tetrafluoroborate , Benzeneacetic acid, α-amino-4-(diphenylphosphino)-, tetrafluoroborate(1-) (1:1) Solvents: Methanol ; 2 h, 5 MPa, 80 °C

Reference

: Highly effective tandem hydroformylation-acetalization of olefins using a long-life Bronsted acid-Rh bifunctional catalyst in ionic liquid-alcohol systems

Jin, Xin; Zhao, Kun; Cui, Feifei; Kong, Fangfang; Liu, Qiangqiang, Green Chemistry, 2013, 15(11), 3236-3242

Production Method 7

93-53-8

90-87-9

Reaction Conditions

1.1 Catalysts: Pyridinium, 3,5-bis(methoxycarbonyl)-1-(phenylmethyl)-, bromide (1:1) Solvents: Methanol ; 25 h, rt
1.2 Reagents: Phenylhydrazine hydrochloride

Reference

: Unexpected catalysis: aprotic pyridinium ions as active and recyclable Bronsted acid catalysts in protic media

Procuranti, Barbara; Connon, Stephen J., Organic Letters, 2008, 10(21), 4935-4938

Production Method 8

93-53-8

90-87-9

Reaction Conditions

1.1 Catalysts: Sulfurous acid (silica supported) Solvents: Methanol ; 20 h, 25 °C

Reference

: SO3H-functionalized silica for acetalization of carbonyl compounds with methanol and tetrahydropyranylation of alcohols

Shimizu, Ken-Ichi; Hayashi, Eidai; Hatamachi, Tsuyoshi; Kodama, Tatsuya; Kitayama, Yoshie, Tetrahedron Letters, 2004, 45(26), 5135-5138

Production Method 9

90944-40-4

90-87-9

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate , Bis(pyridine)iodonium tetrafluoroborate Solvents: Dichloromethane ; 15 min, rt
1.2 Reagents: Sodium thiosulfate Solvents: Water ; rt

Reference

: IPy2BF4-mediated rearrangements of 1,2-difunctionalized compounds and olefins

Fananas, Francisco J.; Alvarez-Perez, Monica; Rodriguez, Felix, Chemistry - A European Journal, 2005, 11(20), 5938-5944

Production Method 10

93-53-8

90-87-9

Reaction Conditions

1.1 Reagents: Sulfuric acid

Reference

: A simple and efficient conversion of aldehyde acetals into esters

Sugai, Saburo; Kodama, Takashi; Akaboshi, Sanya; Ikegami, Shiro, Chemical & Pharmaceutical Bulletin, 1984, 32(1), 99-105

Production Method 11

90-87-9

Reaction Conditions

1.1 Catalysts: 2,6-Pyridinedicarboxylic acid , Borate(1-), tetrafluoro-, iron(2+) (2:1), hexahydrate Solvents: Methanol ; 5 min, rt
1.2 Reagents: Iodobenzene diacetate ; 1 min, rt
1.3 Solvents: Methanol ; 20 h, rt

Reference

: A generalized approach for iron catalyzed chemo- and regioselective formation of anti-Markovnikov acetals from styrene derivatives

Dutta Chowdhury, Abhishek; Kumar Lahiri, Goutam, Chemical Communications (Cambridge, 2012, 48(28), 3448-3450

Production Method 12

93-53-8

90-87-9

Reaction Conditions

1.1 Catalysts: Germanate (Ge9(OH)2O194-), tetrahydrogen, compd. with 1,2-ethanediamine (2:5), d… Solvents: Carbon tetrachloride ; 2 h, 60 - 70 °C

Reference

: Chiral Germanium Zeotype with Interconnected 8-, 11-, and 11-Ring Channels. Catalytic Properties

Medina, M. E.; Iglesias, M.; Snejko, N.; Gutierrez-Puebla, E.; Monge, M. A., Chemistry of Materials, 2004, 16(4), 594-599

Production Method 13

93-53-8

90-87-9

Reaction Conditions

1.1 Catalysts: 3-Cyclobutene-1,2-dione, 3,4-dihydroxy-, scandium(3+) salt (3:2) ; 12 h, 60 °C

Reference

: A new scandium metal organic framework built up from octadecasil zeolitic cages as heterogeneous catalyst

Gandara, Felipe; Gomez-Lor, Berta; Iglesias, Marta; Snejko, Natalia; Gutierrez-Puebla, Enrique; et al, Chemical Communications (Cambridge, 2009, (17), 2393-2395

Production Method 14

93-53-8

90-87-9

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid Solvents: Methanol ; 1440 min, 333 K

Reference

: Three-step synthesis of 1,1-dimethoxy-2-phenylpropane

Hajek, Jan; Kacer, Petr; Cerveny, Libor, Research on Chemical Intermediates, 2002, 28(6), 551-559

Production Method 15

93-53-8

90-87-9

Reaction Conditions

Reference

: Novel delaminated zeolites are more active acid catalysts than conventional zeolites and mesoporous Al/MCM-41 for the synthesis of fine chemicals

Climent, Maria J.; Corma, Avelino; Fomes, Vicente; Garcia, Hermenegildo; Iborra, Sara; et al, Studies in Surface Science and Catalysis, 2001, 135, 3719-3726

Production Method 16

90-87-9

30076-98-3

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Triphenyl phosphite , Rhodium trichloride Solvents: Methanol ; 6 h, 600 psi, 80 °C; 80 °C → rt

Reference

: Rh(I) or Rh(III) supported on MCM-41-catalyzed selective hydroformylation-acetalization of aryl alkenes: Effect of the additives

El Ali, Bassam; Tijani, Jimoh; Fettouhi, Mohammed, Applied Catalysis, 2006, 303(2), 213-220